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Compound of Interest

(1-Benzothiophen-4-yl)boronic
Compound Name: d
aci

cat. No.: B1288873

An In-depth Guide to the Molecular Weight of (1-Benzothiophen-4-yl)boronic acid

This technical guide provides a detailed breakdown of the molecular weight for (1-
Benzothiophen-4-yl)boronic acid, a compound of interest for researchers, scientists, and
professionals in drug development.

Molecular Composition and Weight

(1-Benzothiophen-4-yl)boronic acid is an organoboron compound containing carbon,
hydrogen, boron, oxygen, and sulfur. Its chemical structure is fundamental to its reactivity and
physical properties.

Molecular Formula

The empirical and molecular formula for (1-Benzothiophen-4-yl)boronic acid has been
determined to be:

CsH7BO2S[1][2][3]

This formula indicates that a single molecule of the compound consists of eight carbon atoms,
seven hydrogen atoms, one boron atom, two oxygen atoms, and one sulfur atom.

Molecular Weight Calculation
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The molecular weight is the sum of the atomic weights of all constituent atoms in the molecule.
The standard atomic weights for the elements present are:

e Carbon (C): approximately 12.011 amu[4][5][6]

e Hydrogen (H): approximately 1.008 amu[7][8][9][10][11]
e Boron (B): approximately 10.81 amu[12][13][14][15]

e Oxygen (O): approximately 15.999 amu[16][17][18][19]
o Sulfur (S): approximately 32.066 amu[20][21][22]

Based on these atomic weights, the molecular weight of (1-Benzothiophen-4-yl)boronic acid
is calculated as follows and presented in Table 1. The widely accepted molecular weight is
178.02 g/mol [1][3][23].

Atomic Weight Total Weight

Element Symbol Count

(amu) (amu)
Carbon C 8 12.011 96.088
Hydrogen H 7 1.008 7.056
Boron B 1 10.81 10.81
Oxygen O 2 15.999 31.998
Sulfur S 1 32.066 32.066
Total 178.018

Table 1: Calculation of the molecular weight of (1-Benzothiophen-4-yl)boronic acid.

Logical Representation of Molecular Weight
Determination

The process of determining the molecular weight of a chemical compound is a foundational
concept in chemistry. It follows a logical workflow from identifying the molecular formula to
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summing the atomic weights of its constituent elements.

Identify the Chemical Compound
(1-Benzothiophen-4-yl)boronic acid

'

Determine the Molecular Formula
CsH7B0O2S

l

[ Identify Constituent Elements j

(Carbon, Hydrogen, Boron, Oxygen, Sulfur)

( Obtain Standard Atomic Weights )

Calculate Total Mass for Each Element

Sum the Masses of All Elements

Final Molecular Weight
178.02 g/mol

Click to download full resolution via product page

Workflow for Molecular Weight Calculation.

Note: Experimental protocols and signaling pathways are not applicable to the determination of
a compound's molecular weight, which is a fundamental chemical property derived from its
atomic composition.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1288873?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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